Cas no 66478-68-0 ([1,1'-Binaphthalene]-2,2',7,7'-tetrol)
66478-68-0 structure
Product Name:[1,1'-Binaphthalene]-2,2',7,7'-tetrol
CAS No:66478-68-0
MF:C20H14O4
MW:318.322765827179
CID:396267
PubChem ID:11415880
Update Time:2025-04-19
[1,1'-Binaphthalene]-2,2',7,7'-tetrol Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Binaphthalene]-2,2',7,7'-tetrol
- 1-(2,7-dihydroxynaphthalen-1-yl)naphthalene-2,7-diol
- FUXWXKZEFOPVKY-UHFFFAOYSA-N
- DTXSID80465234
- SCHEMBL12251173
- [1,1'-binaphthalene]-2,2',7,7'-tetraol
- 66478-68-0
-
- Inchi: 1S/C20H14O4/c21-13-5-1-11-3-7-17(23)19(15(11)9-13)20-16-10-14(22)6-2-12(16)4-8-18(20)24/h1-10,21-24H
- InChI Key: FUXWXKZEFOPVKY-UHFFFAOYSA-N
- SMILES: OC1C=CC2C=CC(=CC=2C=1C1=C(C=CC2C=CC(=CC1=2)O)O)O
Computed Properties
- Exact Mass: 318.08922
- Monoisotopic Mass: 318.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
[1,1'-Binaphthalene]-2,2',7,7'-tetrol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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